Cas no 1186688-54-9 (4,4-Difluoropiperidin-3-ol hydrochloride)

• Product Name: 4,4-Difluoropiperidin-3-ol hydrochloride
• CAS No: 1186688-54-9
• MF: C₅H₁₀ClF₂NO
• MW: 173.588807582855
• MDL: MFCD20261405
• CID: 2094170
• PubChem ID: 66858505
• Update Time: 2025-05-20

4,4-Difluoropiperidin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoropiperidin-3-ol hydrochloride
• 4,4-Difluoropiperidin-3-ol HCl
• (S)-4,4-Difluoropiperidin-3-ol hydrochloride
• SB11363
• NE49791
• AK170935
• Z1962223535
• 4,4-difluoropiperidin-3-ol;hydrochloride
• CS-W001315
• 4,4-difluoropiperidin-3-olhydrochloride
• AKOS025289637
• 1186688-54-9
• AS-51464
• QAPULPLRJGHBBX-UHFFFAOYSA-N
• EN300-171924
• DB-152978
• SCHEMBL961217
• P12738
• SY121514
• (3R)-4,4-difluoropiperidin-3-ol;hydrochloride
• MFCD20261405
• LXB68854
• 824-378-9

• MDL： MFCD20261405
• Inchi： 1S/C5H9F2NO.ClH/c6-5(7)1-2-8-3-4(5)9;/h4,8-9H,1-3H2;1H
• InChI Key： QAPULPLRJGHBBX-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCNCC1O)F

Computed Properties

• Exact Mass: 173.0418980g/mol
• Monoisotopic Mass: 173.0418980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4,4-Difluoropiperidin-3-ol hydrochloride

Recent Advances in the Study of 4,4-Difluoropiperidin-3-ol Hydrochloride (CAS: 1186688-54-9)

The compound 4,4-Difluoropiperidin-3-ol hydrochloride (CAS: 1186688-54-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its difluorinated piperidine core, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a subject of intense scientific inquiry.

One of the key areas of research involving 4,4-Difluoropiperidin-3-ol hydrochloride is its role as a building block in medicinal chemistry. The difluorinated piperidine moiety is known to enhance the metabolic stability and bioavailability of drug candidates, which is critical for the development of effective therapeutics. Recent synthetic methodologies have optimized the production of this compound, enabling its broader use in drug discovery programs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, scalable synthesis route for 4,4-Difluoropiperidin-3-ol hydrochloride, highlighting its utility in high-throughput screening assays.

Pharmacological evaluations of 4,4-Difluoropiperidin-3-ol hydrochloride have revealed its potential as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that this compound exhibits affinity for specific neurotransmitter receptors, which could be leveraged in the treatment of neurological disorders such as depression and anxiety. Additionally, its unique structural features have been explored in the context of kinase inhibition, with recent findings indicating its efficacy in targeting aberrant signaling pathways in cancer cells. These insights underscore the versatility of 4,4-Difluoropiperidin-3-ol hydrochloride as a pharmacophore.

In conclusion, the ongoing research on 4,4-Difluoropiperidin-3-ol hydrochloride (CAS: 1186688-54-9) highlights its significance in modern drug discovery. Its synthetic accessibility, coupled with its diverse pharmacological profile, positions it as a valuable tool for the development of next-generation therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its applications in treating complex diseases.